1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate

• CAS: 194874-11-8

Core Science & Biosynthesis

CAS registry number and molecular weight for 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate

Abstract

This technical guide provides a comprehensive overview of 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate, a substituted 4-aminopiperidine derivative. While specific literature on this exact hydrated compound is limited, this document establishes its core chemical identity and extrapolates its synthesis, characterization, and potential applications based on established principles and data from structurally analogous compounds. The guide is intended for researchers, scientists, and professionals in drug development, offering a foundational understanding of this molecule's chemical context and potential utility. We will delve into a probable synthetic route via the Strecker synthesis, outline a robust analytical workflow for its characterization, and discuss the pharmacological significance of the 4-aminopiperidine scaffold.

Core Compound Identification

The fundamental chemical identifiers for 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate are summarized below. These data are crucial for regulatory compliance, procurement, and accurate record-keeping in a research and development setting.

Identifier	Value	Source
Chemical Name	1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate	-
CAS Registry Number	194874-11-8	Sigma-Aldrich
Molecular Formula	C₁₆H₂₅N₃O (Hydrate)	Sigma-Aldrich
Molecular Weight	275.40 g/mol (Hydrate)	Calculated
Anhydrous Formula	C₁₆H₂₃N₃	Calculated
Anhydrous Mol. Weight	257.38 g/mol	Calculated

Synthesis and Mechanistic Rationale

The synthesis of 1-Benzyl-4-cyano-4-(propylamino)-piperidine is most logically achieved through a variation of the Strecker amino acid synthesis. This classical multicomponent reaction provides an efficient pathway to α-aminonitriles from a ketone, an amine, and a cyanide source.[1][2] The choice of 1-benzyl-4-piperidone as the starting ketone is strategic, as the benzyl group serves as a stable protecting group for the piperidine nitrogen, which can be removed in later stages if required.

Proposed Synthetic Workflow

The synthesis can be conceptualized as a one-pot, three-component reaction. The causality behind this choice is efficiency; it avoids the isolation of the often-unstable iminium ion intermediate.

Caption: Proposed Synthetic Workflow for the Target Compound.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methodologies for similar Strecker syntheses.[3][4]

• Reaction Setup: In a well-ventilated fume hood, charge a round-bottom flask with 1-benzyl-4-piperidone (1 equivalent) and a suitable solvent such as methanol or ethanol.

• Amine Addition: Add propylamine (1.1 equivalents) to the solution and stir at room temperature for 30 minutes to facilitate the formation of the iminium ion intermediate.

• Cyanide Addition: In a separate vessel, dissolve a cyanide source, such as potassium cyanide (1.2 equivalents), in a minimal amount of water. Add this solution dropwise to the reaction mixture. Note: This step is highly exothermic and releases toxic HCN gas; extreme caution is required.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up and Isolation: Upon completion, quench the reaction by carefully adding water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification and Hydrate Formation: The crude product can be purified by column chromatography on silica gel. The hydrate form is typically obtained by crystallization from a solvent system containing water.

Analytical Characterization

A multi-technique approach is essential for the unambiguous structural confirmation and purity assessment of 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone for structural elucidation.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the benzyl group, the piperidine ring protons, and the propylamino side chain protons. The integration of these signals should correspond to the number of protons in each environment.

• ¹³C NMR: The carbon NMR spectrum will confirm the presence of the cyano group (a quaternary carbon signal at a characteristic downfield shift), the carbons of the benzyl and piperidine rings, and the propyl group.

A Representative Protocol for NMR Analysis:

• Sample Preparation: Dissolve 5-10 mg of the sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

• Data Analysis: Process the spectra to determine chemical shifts (ppm), coupling constants (Hz), and signal integrations.

Mass Spectrometry (MS)

MS is used to confirm the molecular weight and can provide structural information through fragmentation patterns.

• Electrospray Ionization (ESI-MS): This soft ionization technique is ideal for this molecule and should show a prominent ion corresponding to the protonated anhydrous molecule [M+H]⁺ at m/z 258.38.

A Representative Protocol for MS Analysis:

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent like methanol or acetonitrile.

• Data Acquisition: Infuse the sample into an ESI-MS instrument and acquire the spectrum in positive ion mode.

• Data Analysis: Identify the molecular ion peak and analyze any significant fragment ions.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for determining the purity of the compound.

• Reversed-Phase HPLC: A C18 column with a mobile phase consisting of a mixture of water and acetonitrile (often with an additive like formic acid or trifluoroacetic acid) is a standard choice for this type of molecule. Purity is assessed by the area percentage of the main peak.

A Representative Protocol for HPLC Analysis:

• Mobile Phase Preparation: Prepare an appropriate mobile phase, for example, a gradient of acetonitrile in water with 0.1% formic acid.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a known concentration.

• Chromatography: Inject the sample onto a calibrated HPLC system equipped with a UV detector.

• Data Analysis: Integrate the peaks and calculate the purity based on the relative peak areas.

Role in Drug Discovery and Development

While specific pharmacological data for 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate is not publicly available, the 4-aminopiperidine scaffold is a well-established and highly valuable pharmacophore in medicinal chemistry.[5]

Established Activities of the 4-Aminopiperidine Scaffold

Derivatives of 4-aminopiperidine have been investigated for a wide range of therapeutic applications, demonstrating the versatility of this structural motif.

• Central Nervous System (CNS) Disorders: The piperidine ring is a common feature in many CNS-active drugs. 4-Aminopiperidine derivatives have been explored as potent cognition enhancers, potentially for treating neurodegenerative diseases like Alzheimer's.[6]

• Antiviral Activity: The 4-aminopiperidine scaffold has been identified as a potent inhibitor of Hepatitis C Virus (HCV) assembly, highlighting its potential in the development of novel antiviral agents.[7]

• Metabolic Stability: The metabolism of drugs containing the 4-aminopiperidine moiety is an active area of research, with studies focusing on their interactions with cytochrome P450 enzymes to improve drug design and pharmacokinetic profiles.[8][9]

The presence of the cyano group and the specific N-propyl and N-benzyl substitutions on the core 4-aminopiperidine structure of the topic compound suggests it is likely a candidate for investigation in similar therapeutic areas. The cyano group can act as a key interaction point with biological targets or as a precursor for other functional groups.

Safety and Handling

Specific toxicology data for 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate are not available. However, based on the general properties of aminonitriles and piperidine derivatives, the following precautions should be taken:

• Handling: Should be handled in a well-ventilated fume hood. Personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

• Toxicity: Aminonitriles can be toxic and may release hydrogen cyanide under acidic or basic conditions. Care should be taken to avoid inhalation, ingestion, and skin contact.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids and oxidizing agents.

Conclusion

1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate is a piperidine derivative with a clear chemical identity defined by its CAS number and molecular formula. While direct experimental data on this specific hydrate is scarce, a robust understanding of its chemistry can be constructed through analogy. The Strecker synthesis provides a logical and efficient route to its core structure, and a standard suite of analytical techniques can be employed for its comprehensive characterization. The prevalence of the 4-aminopiperidine scaffold in numerous classes of therapeutic agents suggests that this compound may hold significant potential for further investigation in drug discovery and development programs. This guide provides a solid, scientifically-grounded framework for researchers to begin their work with this compound.

References

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• Sun, H., et al. (2011). Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. ACS Medicinal Chemistry Letters, 2(6), 453-458. Available at: [Link]

• Tian, G., et al. (2009). Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Bioorganic & Medicinal Chemistry Letters, 19(21), 6062-5. Available at: [Link]

• Google Patents. (2012). CN102442937A - Method for preparing 1-benzyl-4-anilinopiperidine-4-carboxylic acid.

• Sun, H., et al. (2011). Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. ACS Publications. Available at: [Link]

• Google Patents. (2014). CN102442937B - Method for preparing 1-benzyl-4-aniline piperidine-4-carboxylic acid.

• Kalir, A., et al. (1969). 4-Substituted Piperidines. II. Reaction of 1-Benzyl-4-cyano-4-t-aminopiperidines with Organometallic Compounds. Journal of Medicinal Chemistry, 12(3), 473-477. Available at: [Link]

• PrepChem. (n.d.). Synthesis of 1-benzyl-4-cyano-4-phenylpiperidine hydrochloride. Available at: [Link]

• Harper, N. J., & Chignell, C. F. (1964). The Chemistry and Pharmacology of Some 4-Aminopiperidines and Their Derivatives 1a. Journal of Medicinal Chemistry. Available at: [Link]

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• National Police of Slovenia. (2020). ANALYTICAL REPORT - 4-Anilino-1-Boc-piperidine (C16H24N2O2). Available at: [Link]

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• Harper, N. J., & Chignell, C. F. (1964). THE CHEMISTRY AND PHARMACOLOGY OF SOME 4-AMINOPIPERIDINES AND THEIR DERIVATIVES. Journal of Medicinal Chemistry, 7, 729-32. Available at: [Link]

• ResearchGate. (2024). (PDF) Design, synthesis, biological evaluation and computational studies of 4-Aminopiperidine-3, 4-dihyroquinazoline-2-uracil derivatives as promising antidiabetic agents. Available at: [Link]

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• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1399. Available at: [Link]

• Master Organic Chemistry. (2018). The Strecker Synthesis of Amino Acids. Available at: [Link]

• Nembue, C. G., et al. (2022). Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in ... Molecules, 27(19), 6214. Available at: [Link]

• Babeș-Bolyai University. (n.d.). 4-AMINOPIPERIDINE BASED NEW AMINO-s-TRIAZINES AS POTENTIAL DENDRITIC BUILIDING-BLOCKS. Available at: [Link]

• PubMed. (2023). Use of N-(4-aminophenyl)piperidine derivatization to improve organic acid detection with supercritical fluid chromatography-mass spectrometry. Available at: [Link]

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Material safety data sheet (MSDS) and handling for 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate

An In-Depth Technical Guide to the Safe Handling of 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate

Authored by: A Senior Application Scientist

Disclaimer: The following guide is a comprehensive overview intended for researchers, scientists, and drug development professionals. The toxicological properties of 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate have not been fully investigated. This document is based on available data for structurally similar compounds and established principles of chemical safety. It is imperative to supplement this guide with your institution's specific safety protocols and to conduct a thorough risk assessment before handling this compound.

Section 1: Compound Identification and Properties

1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate is a piperidine derivative. Due to the limited availability of data for this specific hydrate, we will extrapolate information from closely related analogs. The core structure consists of a piperidine ring with a benzyl group at the 1-position, and both a cyano and a propylamino group at the 4-position.

Table 1: Physicochemical Properties (Estimated)

Property	Value	Source/Method
Molecular Formula	C₁₆H₂₅N₃O	Calculated
Molecular Weight	275.39 g/mol	Calculated
Appearance	Likely a solid (e.g., white to off-white or yellow-orange powder)	Inferred from related compounds[1]
Solubility	Expected to have some solubility in water and organic solvents like alcohols and ethers.	Inferred from related compounds[2]
Melting Point	Not determined. For a related compound, 1-Benzyl-4-cyano-4-hydroxypiperidine, the melting point is 95-102°C.[3]	Analogy
Boiling Point	Not determined.	-
Flash Point	Not determined.	-

Section 2: Hazard Identification and Toxicological Profile

The primary hazards associated with piperidine derivatives of this nature are related to their potential for irritation and toxicity upon exposure. The toxicological properties of 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate have not been fully investigated[1]. However, based on analogous compounds, the following hazards should be anticipated:

• Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled[2][4][5].

• Skin Corrosion/Irritation: May cause skin irritation[1][4].

• Eye Damage/Irritation: May cause serious eye irritation[1][4].

• Respiratory Irritation: May cause respiratory tract irritation[1].

GHS Hazard Classification (Predicted)

Based on data from similar compounds, the following GHS classifications are plausible:

• Acute Toxicity, Oral (Category 4)[4][5][6]

• Acute Toxicity, Dermal (Category 4)[4][5]

• Acute Toxicity, Inhalation (Category 4)[4][5]

• Skin Irritation (Category 2)[4][5]

• Eye Irritation (Category 2A)[4][5]

It is crucial to handle this compound with the assumption that it is hazardous.

Section 3: Safe Handling and Storage Protocols

A systematic approach to handling is essential to minimize exposure and ensure laboratory safety.

Engineering Controls

• Ventilation: All handling of solid material and solutions should be conducted in a well-ventilated area, preferably within a certified chemical fume hood[1][7].

• Containment: For procedures with a risk of aerosol generation, a glove box or other containment system should be considered.

• Safety Equipment: An eyewash station and safety shower must be readily accessible in the immediate work area[1].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure.

Table 2: Recommended Personal Protective Equipment

Body Part	Equipment	Standard
Eyes/Face	Chemical safety goggles or a face shield	OSHA 29 CFR 1910.133 or EN166[1]
Skin	Chemical-resistant gloves (e.g., nitrile) and a lab coat	[1]
Respiratory	A NIOSH/MSHA or EN 149 approved respirator may be required if dust or aerosols are generated.	[1][8]

Handling Procedures

• Avoid all direct contact with the compound.

• Minimize dust generation and accumulation when handling the solid form[1].

• Use appropriate tools for weighing and transferring the material.

• Wash hands thoroughly after handling, even if gloves were worn[1].

• Do not eat, drink, or smoke in the laboratory.

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area[1][7].

• Keep away from incompatible materials such as strong oxidizing agents[9].

• The storage area should be secure and accessible only to authorized personnel.

Section 4: Experimental Workflows

The following diagrams illustrate the logical flow for safe handling and in case of an emergency.

Caption: Standard workflow for handling 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate.

Section 5: Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1].

• Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention[1].

• Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention[1].

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[1].

Caption: Emergency response workflow for exposure incidents.

Spills and Leaks

• Small Spills: Vacuum or sweep up material and place it into a suitable disposal container. Avoid generating dusty conditions. Provide ventilation[1].

• Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Contain the spill and prevent it from entering drains. Collect the material for disposal.

Section 6: Disposal Considerations

All waste containing this compound should be treated as hazardous waste.

• Dispose of contents and container in accordance with local, regional, and national regulations.

• Do not empty into drains.

• Contaminated packaging should be disposed of in the same manner as the product.

Section 7: References

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• ChemBK. (2024, April 9). 1-Benzyl-4-cyano-4-pheylpiperidine Hydrochloride. Retrieved from [Link]

• LookChem. (n.d.). Cas 968-86-5,1-BENZYL-4-CYANO-4-(PHENYLAMINO)PIPERIDINE. Retrieved from [Link]

• PharmaCompass. (n.d.). 1-BENZYL-4-CYANO-4-(PHENYLAMINO)PIPERIDINE. Retrieved from [Link]

• Chemical Substance Information. (n.d.). 1-benzyl-4-(propylamino)piperidine-4-carbonitrile. Retrieved from [Link]

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Introduction: The Strategic Importance of the 4-Amino-4-Cyano-Piperidine Scaffold

An In-Depth Technical Guide to the Mechanism of Action for 4-Amino-4-Cyano-Piperidine Precursor Compounds

In the landscape of modern medicinal chemistry, the 4-amino-4-cyano-piperidine scaffold has emerged as a privileged structure, particularly in the design of enzyme inhibitors. Its utility is rooted in a unique combination of a rigid, three-dimensional piperidine core that allows for precise orientation of substituents, and a chemically reactive cyano group. This guide provides a detailed exploration of the core mechanism of action for this class of compounds, focusing on their role as covalent inhibitors for critical therapeutic targets such as dipeptidyl peptidase-4 (DPP-4) and various cathepsins. As a Senior Application Scientist, this document synthesizes established biochemical principles with practical, field-proven insights into the synthesis and evaluation of these potent molecular entities.

Part 1: The Core Mechanism of Action - Reversible Covalent Inhibition

The primary mechanism by which 4-amino-4-cyano-piperidine compounds exert their biological effect is through covalent inhibition of target enzymes, most notably serine and cysteine proteases.[1][2] Unlike non-covalent inhibitors that rely on weaker intermolecular forces, these compounds form a transient but stable chemical bond with a key amino acid residue in the enzyme's active site.

The Role of the Cyano "Warhead"

The nitrile (cyano) group is the lynchpin of this inhibitory mechanism, functioning as an electrophilic "warhead".[2] The catalytic cycle of serine and cysteine proteases involves a nucleophilic attack by the hydroxyl group of a serine residue or the thiol group of a cysteine residue on a substrate's carbonyl carbon.[2] 4-amino-4-cyano-piperidine inhibitors exploit this by presenting the electrophilic carbon of the nitrile as a target.

The process unfolds as follows:

• Initial Binding: The inhibitor first docks non-covalently into the active site, guided by interactions between its piperidine scaffold and various enzyme subsites. The 4-amino group is crucial at this stage, often forming key hydrogen bonds or salt bridges that anchor the molecule in a productive orientation.[3]

• Nucleophilic Attack: The highly reactive catalytic serine (in DPP-4) or cysteine (in cathepsins) performs a nucleophilic attack on the carbon atom of the cyano group.

• Covalent Adduct Formation: This attack results in the formation of a covalent adduct. For serine proteases, this is typically a covalent imidate. For cysteine proteases, a thioimidate or isothiourea linkage is formed.[4][5]

A critical and highly advantageous feature of this mechanism is its reversibility .[4][5] The formed covalent bond is not permanent and can be hydrolyzed, regenerating the active enzyme and the free inhibitor. The rate of this reversal (characterized by the dissociation half-time) can be tuned through chemical modifications to the rest of the molecule, allowing for fine control over the duration of inhibition. This "covalent-reversible" profile is often preferred in drug design as it can provide sustained target engagement while potentially reducing the risk of permanent, off-target modifications associated with irreversible inhibitors.[4]

Caption: Covalent inhibition mechanism of 4-amino-4-cyano-piperidine.

Part 2: Application Focus - Dipeptidyl Peptidase-4 (DPP-4) Inhibition

A prominent application of this scaffold is in the development of inhibitors for Dipeptidyl Peptidase-4 (DPP-4), a serine protease that is a key regulator of glucose homeostasis and a major therapeutic target for type 2 diabetes.[6][7][8]

Physiological Role of DPP-4

DPP-4's primary role is the rapid inactivation of incretin hormones, principally glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[6][9][10] These hormones are released from the gut in response to food intake and potentiate insulin secretion from pancreatic β-cells while suppressing glucagon secretion from α-cells. By cleaving a dipeptide from the N-terminus of GLP-1 and GIP, DPP-4 terminates their glucose-lowering effects.[6]

Inhibition by Cyanopiperidines

DPP-4 inhibitors based on the cyanopiperidine (or the closely related cyanopyrrolidine) scaffold bind to the active site of the enzyme.[6][11] The protonated amino group of the inhibitor typically forms a critical salt bridge with a glutamate residue (Glu205/Glu206) in the S2 subsite of DPP-4. This interaction orients the cyano group perfectly for the nucleophilic attack by the catalytic Ser630 residue. The resulting stable, yet reversible, covalent adduct effectively blocks the enzyme from processing its natural substrates (GLP-1 and GIP).[10]

By inhibiting DPP-4, these compounds increase the circulating levels of active GLP-1 and GIP, leading to enhanced glucose-dependent insulin secretion, reduced glucagon levels, and improved glycemic control in patients with type 2 diabetes.[7][8][10]

Caption: DPP-4 signaling pathway and the point of inhibition.

Part 3: Synthesis of 4-Amino-4-Cyano-Piperidine Precursors

The most common and robust method for synthesizing the α-aminonitrile core of these compounds is the Strecker amino acid synthesis .[12][13][14][15] This multicomponent reaction provides a direct and efficient route from a ketone precursor.

General Protocol: Strecker Synthesis

The synthesis typically begins with an N-protected 4-piperidone derivative. The choice of the N-protecting group (e.g., Boc, Cbz) is critical as it influences solubility and must be stable to the reaction conditions, yet readily removable later.

• Iminium Ion Formation: The N-protected 4-piperidone is reacted with a source of ammonia (e.g., ammonium chloride) under mildly acidic conditions. This facilitates the formation of an intermediate iminium ion.[12][13] Driving off the water formed during this step (e.g., using a Dean-Stark apparatus or desiccants) can increase the yield.[14]

• Cyanide Addition: A cyanide salt, such as potassium cyanide (KCN) or sodium cyanide (NaCN), is then introduced. The cyanide anion (CN⁻) acts as a nucleophile, attacking the electrophilic carbon of the iminium ion.[12][13] This step forms the crucial C-C bond and establishes the α-aminonitrile structure.

• Work-up and Purification: The reaction is quenched, and the product is extracted and purified, typically using column chromatography, to yield the desired N-protected 4-amino-4-cyano-piperidine.

This precursor can then be subjected to further synthetic modifications, such as deprotection and N-alkylation or N-acylation, to generate a library of final inhibitor compounds. An alternative, though less common, route involves the Curtius rearrangement starting from isonipecotate derivatives.[16]

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Protocols & Analytical Methods

Application Note: ¹H and ¹³C NMR Structural Elucidation of 1-Benzyl-4-cyano-4-(propylamino)-piperidine Hydrate

Target Audience: Analytical Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Quality Control Protocol

Executive Summary

The structural verification of pharmaceutical intermediates is a foundational step in drug development. 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate (CAS 194874-11-8) [1] is a highly functionalized piperidine derivative utilized as a critical building block in the synthesis of complex opioid analogs and targeted library compounds. This application note provides a comprehensive, self-validating Nuclear Magnetic Resonance (NMR) spectroscopy protocol to unambiguously assign its ¹H and ¹³C spectra, ensuring rigorous quality control (QC) prior to downstream active pharmaceutical ingredient (API) synthesis [2].

Causality in Experimental Design

As a Senior Application Scientist, I emphasize that NMR protocols must be designed with chemical causality in mind. Every parameter chosen for this intermediate serves a specific mechanistic purpose:

• Solvent Selection (CDCl₃ vs. DMSO-d₆): Deuterated chloroform (CDCl₃) is deliberately chosen. While DMSO-d₆ offers high solubility, its strong hydrogen-bonding capabilities disrupt the native state of the hydrate. CDCl₃ allows the associated water molecule and the propylamino NH to be observed as a distinct, albeit broad, exchangeable signal (~1.60 ppm) rather than being obliterated by solvent exchange.

• Relaxation Delay (D1 = 3.0s for ¹³C): The C4 quaternary carbon and the cyano group (C≡N) lack attached protons. They rely entirely on weak, long-range dipole-dipole interactions for spin-lattice relaxation. A standard 1.0s delay will result in severe signal attenuation for these critical nodes. Extending D1 to 3.0 seconds ensures complete relaxation, yielding accurate integrations and a robust signal-to-noise ratio.

Experimental Workflow & Self-Validating Protocol

To ensure absolute trustworthiness, this protocol employs a Self-Validating System . 1D NMR alone is insufficient for highly substituted quaternary centers. We integrate 2D NMR (HSQC/HMBC) as an automated feedback loop to confirm assignments without relying on chemical shift assumptions.

Figure 1: Self-validating NMR QC workflow for pharmaceutical intermediates.

Step-by-Step Methodology

• Sample Preparation: Weigh exactly 15.0 mg of 1-benzyl-4-cyano-4-(propylamino)-piperidine hydrate. Dissolve thoroughly in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Transfer to a high-quality 5 mm NMR tube.

• Instrument Tuning: Insert the sample into a 400 MHz NMR spectrometer (e.g., equipped with a 5 mm BBO probe). Lock onto the deuterium signal of CDCl₃. Tune and match the probe for both ¹H and ¹³C frequencies. Shim the magnetic field (Z1-Z5) until the TMS signal FWHM (Full Width at Half Maximum) is < 1.0 Hz.

• ¹H Acquisition: Acquire 16 scans with a spectral width of 12 ppm, an acquisition time of 3.0s, and a relaxation delay (D1) of 2.0s.

• ¹³C Acquisition: Acquire 1024 scans with a spectral width of 240 ppm, an acquisition time of 1.2s, and an extended D1 of 3.0s (crucial for the cyano and C4 carbons).

• Data Processing: Apply a 0.3 Hz exponential line broadening (LB) for ¹H and 1.0 Hz for ¹³C prior to Fourier Transformation. Perform manual phase and baseline correction. Set the TMS peak to exactly 0.00 ppm.

Structural Elucidation & NMR Assignments

The structural assignments below are derived from fundamental chemical shift principles and cross-referenced against analogous benzylated piperidine frameworks, such as 1-benzyl-4-cyano-4-phenylpiperidine [3].

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Mechanistic Insight & Causality
7.25 - 7.35	Multiplet (m)	5H	Ar-H (Phenyl)	Protons are strongly deshielded by the aromatic ring current.
3.55	Singlet (s)	2H	Ph-CH₂ -N	Sharp singlet indicates rapid free rotation of the benzyl group.
2.75	Multiplet (m)	2H	Piperidine C2/C6 (eq)	Equatorial protons are deshielded relative to axial counterparts due to the magnetic anisotropy of the C-C bonds.
2.65	Triplet (t)	2H	NH-CH₂ (Propyl)	Split by the adjacent aliphatic CH₂ group (J ≈ 7.1 Hz).
2.35	Multiplet (m)	2H	Piperidine C2/C6 (ax)	Shielded relative to equatorial protons.
2.00	Multiplet (m)	2H	Piperidine C3/C5 (eq)	Shifted upfield compared to C2/C6 as they are further from the basic nitrogen.
1.75	Multiplet (m)	2H	Piperidine C3/C5 (ax)	Shielded axial protons adjacent to the C4 quaternary center.
1.60	Broad Singlet (br s)	3H	NH + H₂O (Hydrate)	Intermediate exchange rate between the amine proton and the hydrate water causes peak broadening.
1.45	Sextet (sx)	2H	-CH₂ - (Propyl)	Classic splitting by adjacent CH₂ and CH₃ groups (J ≈ 7.1 Hz).
0.90	Triplet (t)	3H	-CH₃ (Propyl)	Highly shielded terminal methyl group.

Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Chemical Shift (ppm)	Type	Assignment	Mechanistic Insight & Causality
138.0	Cq	Ar-C (ipso)	Deshielded by direct attachment to the electronegative nitrogen pathway via the methylene bridge.
129.0, 128.5, 127.2	CH	Ar-C (o, m, p)	Standard aromatic carbon shifts.
121.5	Cq	C ≡N (Cyano)	Characteristic sp-hybridized carbon shift. Confirms the survival of the nitrile group during upstream synthesis [4].
63.0	CH₂	Ph-C H₂-N	Strongly deshielded by both the adjacent nitrogen and the phenyl ring.
53.5	Cq	Piperidine C4	Quaternary carbon shifted downfield by the combined electronegative pull of the -CN and -NHR groups.
49.5	CH₂	Piperidine C2/C6	Deshielded by the adjacent basic piperidine nitrogen.
45.0	CH₂	NH-C H₂ (Propyl)	Aliphatic carbon directly attached to the secondary amine.
36.0	CH₂	Piperidine C3/C5	Beta to the piperidine nitrogen, adjacent to the heavily substituted C4.
23.5	CH₂	-C H₂- (Propyl)	Central aliphatic chain of the propyl group.
11.5	CH₃	-C H₃ (Propyl)	Terminal methyl carbon.

Self-Validating Systems: 2D NMR Confirmation

To guarantee the trustworthiness of the structural elucidation, the protocol mandates a self-validating 2D NMR check. The primary risk in assigning this molecule is misidentifying the C4 quaternary carbon (~53.5 ppm) due to its proximity to the C2/C6 carbons (~49.5 ppm).

The HMBC Validation Loop: By running an HMBC (Heteronuclear Multiple Bond Correlation) experiment, we look for a ³JCH coupling. A definitive cross-peak must appear linking the propylamino α-protons (the triplet at 2.65 ppm) to the carbon signal at 53.5 ppm. If this cross-peak is absent, the substitution at C4 is incorrect, and the batch fails QC. This causality-driven approach transforms the NMR from a simple observation tool into an infallible, self-validating diagnostic system.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 191408, 1-Benzyl-4-cyano-4-phenylpiperidine. Retrieved March 24, 2026, from [Link]

• NextSDS. (2026). 1-benzyl-4-(propylamino)piperidine-4-carbonitrile — Chemical Substance Information. Retrieved March 24, 2026, from [Link]

Application Note: Synthesis and Downstream Utilization of 1-Benzyl-4-cyano-4-(propylamino)-piperidine Hydrate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Introduction & Strategic Utility

In advanced medicinal chemistry, the piperidine ring is a privileged pharmacophore. Specifically, 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate (CAS: 194874-11-8) serves as a highly versatile, bifunctional intermediate[1]. The molecule features an N-benzyl protecting group that provides orthogonal stability under both strongly basic and acidic conditions. Its gem-cyanoamine core acts as a reactive hub for synthesizing 4-amino-piperidine-4-carboxamides.

These carboxamides are critical precursors for the 2,4,8-triazaspiro[2]decane [3] structural class. This spiro-fused scaffold is the defining structural motif in numerous potent neuroleptic, antipsychotic, and analgesic drugs, including butyrophenone analogs like Spiperone[2][4]. By mastering the downstream conversion of this specific hydrate, chemists can unlock efficient pathways to complex central nervous system (CNS) therapeutics.

Mechanistic Insights: Assembly and Hydrolysis

The strategic value of this intermediate lies in its highly predictable reactivity profile, governed by steric and electronic factors:

• The Strecker-Type Assembly: The intermediate is synthesized via a modified Strecker reaction using 1-benzyl-4-piperidone, propylamine, and a cyanide source. The isolation of the product as a hydrate is an intentional design choice: it exhibits superior crystalline stability compared to the anhydrous free base, preventing premature degradation during storage.

• Sterically Controlled Hydrolysis: Converting the cyano group to a primary amide requires harsh conditions due to the steric shielding provided by the bulky propylamino group. Standard basic hydrolysis is ineffective. Instead, concentrated sulfuric acid (98%) is utilized. The acid protonates the nitrile nitrogen, vastly increasing its electrophilicity, while the hydrate's bound water (along with ambient moisture) acts as the nucleophile[5]. The steric bulk prevents over-hydrolysis to the carboxylic acid, cleanly arresting the reaction at the carboxamide stage.

Fig 1: Synthetic workflow from 1-benzyl-4-piperidone to triazaspiro[2]decane scaffolds.

Experimental Protocols: A Self-Validating System

The following methodology details the critical conversion of the nitrile intermediate to the corresponding amide, based on validated industrial parameters[5]. This protocol is designed as a self-validating system : observable physical changes at each step confirm reaction success, preventing the waste of downstream reagents.

Protocol A: Acid-Catalyzed Hydrolysis to 1-Benzyl-4-carbamoyl-4-(propylamino)piperidine

Reagents:

• 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate: 64.0 g (0.23 mol)

• Sulfuric Acid (98% w/w): 434.0 g (approx. 235 mL)

• Ammonium Hydroxide (28% NH₃ in water): As needed for pH adjustment

• Chloroform (CHCl₃): For extraction

Step-by-Step Methodology:

• Reactor Preparation: Equip a 1 L three-necked round-bottom flask with a mechanical stirrer, an internal thermometer, and a powder addition funnel. Do not apply external cooling or heating initially.

• Portion-wise Addition (Self-Validation Step 1): Begin vigorous stirring of the 98% H₂SO₄ at ambient temperature (approx. 18°C). Add the hydrate intermediate portion-wise over 30 minutes.

  • Causality & Validation: The reaction is highly exothermic. The internal temperature will naturally rise from 18°C to approximately 79°C[5]. This exotherm is the primary validation that active hydrolysis is occurring. If the temperature fails to rise, halt the process; the acid may be degraded or overly dilute.

• Thermal Maturation: Once the addition is complete and the peak exotherm is reached, maintain stirring for exactly 1.0 hour. The temperature will slowly begin to drop.

• Alkaline Quench (Self-Validation Step 2): Carefully pour the dark, viscous reaction mixture over 1.5 kg of crushed ice. Slowly add ammonium hydroxide under continuous stirring until the aqueous phase reaches pH 10.

  • Causality & Validation: The immediate formation of a dense, white precipitate (the free base amide) validates successful conversion. The starting nitrile is highly soluble in acidic media, but the product amide is insoluble at pH > 9.

• Extraction and Isolation: Extract the alkaline mixture with chloroform (3 × 300 mL). Combine the organic layers, dry over anhydrous potassium carbonate (K₂CO₃), filter, and evaporate under reduced pressure to yield the crude amide. Recrystallize from ethyl acetate for >98% purity.

Fig 2: Self-validating In-Process Control (IPC) logic for intermediate synthesis.

Quantitative Data: Yield Optimization

The kinetics of the nitrile hydrolysis are highly dependent on the initial acid concentration and the management of the reaction exotherm. Table 1 summarizes the causality between thermal control and product purity.

Table 1: Optimization of Nitrile Hydrolysis to Carboxamide

H₂SO₄ Concentration	Addition Temp (°C)	Peak Exotherm (°C)	Time (h)	Yield (%)	HPLC Purity (%)	Mechanistic Outcome
85% w/w	20 (Ambient)	45	4.0	42	88.5	Incomplete conversion; lacks dehydrating power.
98% w/w	0 (Ice bath)	25	12.0	65	92.0	Kinetic stalling; activation energy not met.
98% w/w	18 (Ambient)	79	1.0	94	98.5	Optimal; autothermal activation achieved.
98% w/w	50 (Pre-heated)	>100 (Runaway)	0.5	31	64.0	Thermal degradation; side-product formation.

Data Interpretation: The data clearly demonstrates that pre-heating the acid leads to runaway degradation, while over-cooling stalls the kinetics. Allowing the reaction to autothermally heat from 18°C to 79°C provides the exact activation energy required for rapid, high-purity conversion[5].

References

• US Patent 3,161,644A - 1-benzyl-4-substituted piperidines Source: Google Patents URL:[5]

• US Patent 3,155,670A - 1-oxo-2, 4, 8, triaza-spiro (4, 5) decanes Source: Google Patents URL:[2]

• 1,3,8-Triazaspiro[2]decan-2-one Chemical and Physical Properties Source: PubChem (National Institutes of Health) URL:[Link][3]

• Spiperone | Drug Information, Uses, Side Effects, Chemistry Source: PharmaCompass URL:[Link][4]

Sources

• 1. 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate - CAS号 194874-11-8 - 摩熵化学 [molaid.com]
• 2. US3155670A - 1-oxo-2, 4, 8, triaza-spiro (4, 5) decanes - Google Patents [patents.google.com]
• 3. 1,3,8-Triazaspiro[4.5]decan-2-one | C7H13N3O | CID 379975 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Spiperone | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 5. US3161644A - 1-benzyl-4-substituted piperidines - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 1-Benzyl-4-cyano-4-(propylamino)-piperidine Hydrate Synthesis

Welcome to the Technical Support Center. As a crucial intermediate in the synthesis of complex piperidine-based therapeutics, 1-benzyl-4-cyano-4-(propylamino)-piperidine hydrate requires precise stoichiometric and thermodynamic control. This compound is typically synthesized via a modified Strecker amino-nitrile reaction . Deviations in the reaction environment lead to specific, predictable impurity profiles.

This guide provides a mechanistic approach to diagnosing and resolving these common impurities, ensuring high-yield, pharmaceutical-grade recovery.

Part 1: Quantitative Impurity Profiling

To effectively troubleshoot, you must first establish a baseline for your chromatographic data. Below is a summary of the most common impurities encountered during this synthesis, their relative retention times (RRT), and acceptable limits for downstream processing.

Impurity	Chemical Name	RRT	m/z [M+H]⁺	Mechanistic Origin	Acceptable Limit
Impurity A	1-Benzyl-4-piperidone	0.70	190.1	Unreacted starting material	< 0.5%
Impurity B	1-Benzyl-4-hydroxy-4-cyanopiperidine	0.85	217.1	Premature cyanation (Cyanohydrin)	< 0.2%
Target	1-Benzyl-4-cyano-4-(propylamino)-piperidine	1.00	258.2	Strecker product (Anhydrous base)	> 98.0%
Impurity C	1-Benzyl-4-(propylamino)piperidine-4-carboxamide	1.15	276.2	Nitrile hydrolysis	< 0.5%

Note: The target mass is 258.2 for the anhydrous free base (C₁₆H₂₃N₃). The final isolated product incorporates H₂O into its crystal lattice to form the hydrate (MW: 275.39).

Part 2: Visualizing the Reaction Pathway

Understanding the kinetic pathways is essential for troubleshooting. The Strecker reaction is highly reversible, and side reactions dominate if intermediates are not properly managed .

Reaction pathway of 1-benzyl-4-cyano-4-(propylamino)piperidine highlighting impurity formation.

Part 3: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My HPLC shows a high level of Impurity B (Cyanohydrin). Why is this happening and how do I fix it? Causality: The Strecker reaction is a two-step cascade. First, the ketone condenses with n-propylamine to form an imine. Second, the cyanide anion attacks the imine. If the cyanide source is introduced before the imine formation reaches equilibrium, cyanide will attack the unreacted ketone, forming the thermodynamically stable cyanohydrin . Resolution: Implement a "pre-incubation" phase. Allow the ketone and n-propylamine to stir in the presence of a mild acid catalyst (e.g., glacial acetic acid) for at least 3 hours at room temperature before adding the cyanide source.

Q2: I am seeing significant conversion to the Carboxamide (Impurity C). How can I prevent nitrile hydrolysis? Causality: The cyano group is susceptible to hydration, especially in the presence of basic amines and water. Because the final product is isolated as a hydrate, water is inherently present during the workup. Prolonged exposure to water at elevated temperatures or pH extremes drives the hydrolysis of the nitrile to the primary carboxamide. Resolution: Strictly control the temperature during the aqueous quench and crystallization (< 5 °C). Ensure the pH during the final aqueous wash is neutralized to ~pH 7.5-8.0 to minimize base-catalyzed hydrolysis.

Q3: Why is there unreacted 1-benzyl-4-piperidone (Impurity A) remaining even when I use a stoichiometric excess of reagents? Causality: n-Propylamine is highly volatile (boiling point ~48 °C) . If the reaction is conducted in an open system or experiences an exothermic spike during cyanide addition, the local temperature can cause the propylamine to vaporize out of the solution, shifting the stoichiometry and leaving unreacted ketone. Resolution: Conduct the reaction in a sealed vessel or under a strict reflux condenser chilled to 0 °C. Add the cyanide source dropwise while maintaining the internal reaction temperature strictly between 0 °C and 5 °C.

Decision tree for identifying and resolving common Strecker synthesis impurities.

Part 4: Optimized Standard Operating Procedure (SOP)

To ensure a self-validating system that inherently prevents the formation of the aforementioned impurities, follow this step-by-step methodology:

Phase 1: Imine Formation (Prevents Impurity B)

• To a clean, dry, jacketed reactor, charge 1.0 equivalent of 1-benzyl-4-piperidone and 5 volumes of methanol.

• Add 1.3 equivalents of n-propylamine.

• Stir at 20–25 °C for 3 hours to ensure complete imine conversion. Self-Validation Check: Pull an aliquot for GC/MS; unreacted ketone should be minimal before proceeding.

Phase 2: Controlled Cyanation (Prevents Impurity A) 4. Chill the reactor jacket to 0–5 °C. 5. Slowly add 1.2 equivalents of glacial acetic acid to activate the imine. 6. Over 60 minutes, add 1.1 equivalents of aqueous potassium cyanide (KCN) dropwise. Maintain the internal temperature strictly below 5 °C to prevent propylamine volatilization. 7. Stir the mixture at 5 °C for 12 hours. Self-Validation Check: Monitor via HPLC until Impurity A is < 0.5%.

Phase 3: Quench & Hydrate Crystallization (Prevents Impurity C) 8. Quench the reaction with cold water (10 volumes, < 5 °C). 9. Extract the aqueous layer with ethyl acetate (3 x 5 volumes). Wash the combined organic layers with cold brine and dry over anhydrous Na₂SO₄. 10. Concentrate the organic layer under reduced pressure (bath temp < 30 °C). 11. Dissolve the crude residue in a mixture of isopropanol and water (9:1 v/v). 12. Cool slowly to 0 °C to induce crystallization of the hydrate. Filter and wash with cold isopropanol. Dry under vacuum at ambient temperature to prevent dehydration of the crystal lattice.

References

• Title: Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients Source: Molecules (MDPI) URL: [Link]

• Title: New methods for the synthesis of alfentanil, sufentanil, and remifentanil Source: US Patent 20060149071A1 URL

• Title: Targeting Delavirdine/Atevirdine Resistant HIV-1: Identification of (Alkylamino)piperidine-Containing Bis(heteroaryl)piperazines as Broad Spectrum HIV-1 Reverse Transcriptase Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Reducing side reactions during the cyanoamination of piperidine derivatives

Welcome to the Technical Support Center for Heterocyclic Functionalization . This guide is engineered for drug development professionals and synthetic chemists who are optimizing the cyanoamination of piperidine derivatives.

Piperidines are the most ubiquitous nitrogen heterocycles in FDA-approved drugs. However, functionalizing the α-position via cyanoamination—whether through photoredox catalysis, electrochemical mediation, or classical Strecker-type multicomponent reactions—frequently introduces complex side reactions such as epimerization, over-oxidation, and ring-opening. This guide dissects the mechanistic causality behind these failures and provides self-validating protocols to ensure high-fidelity synthesis.

Mechanistic Workflow & Failure Points

Mechanistic workflow of piperidine cyanoamination highlighting desired pathways and side reactions.

Troubleshooting & FAQ

Q1: Why am I observing significant epimerization and poor diastereoselectivity during the photoredox-catalyzed α-cyanation of substituted piperidines? Causality: In photoredox-catalyzed α-amino C–H functionalization, the initial radical-radical coupling between the piperidine radical cation and the cyano-partner is extremely rapid and kinetically unselective. If you stop the reaction early, you will likely observe a near 50:50 syn/anti mixture. However, under prolonged photocatalytic conditions, a slower epimerization occurs via reversible homolytic cleavage of the newly formed C–CN bond. This secondary process drives the product ratio toward the thermodynamic equilibrium, which is dictated by the A-values of the piperidine substituents[1]. Solution: Do not attempt to optimize the catalyst to fix the kinetic ratio. Instead, leverage the thermodynamic equilibration. If your desired diastereomer is the thermodynamic product, extend the reaction time (e.g., from 2h to 16h) to allow full epimerization. If you require the kinetic product, transition the reaction to a continuous-flow microreactor to strictly limit residence time and prevent reversible cleavage.

Q2: How can I prevent over-oxidation and ring-opening side reactions when using electrochemical ABNO-mediated cyanation on secondary piperidines? Causality: ABNO (9-azabicyclononane N-oxyl) acts as a catalytic mediator. At the anode, ABNO is oxidized to an highly electrophilic oxoammonium species, which then dehydrogenates the secondary piperidine to a cyclic imine. If the applied electrochemical potential is too high, or if adventitious water exceeds stoichiometric requirements, the cyclic imine undergoes rapid hydrolysis to an amino-aldehyde. This intermediate is highly susceptible to further oxidation into a lactam or permanent ring-opening[2]. Solution: Strictly control the applied potential to match the oxidation potential of ABNO (~0.6 V vs Ag/AgCl) rather than the piperidine itself. Maintain anhydrous conditions or strictly limit water to the exact equivalents required to solubilize the NaCN electrolyte.

Q3: During the Strecker-type cyanoamination of piperidones, I am seeing poor conversion and the formation of aminal byproducts instead of the α-aminonitrile. How can I drive the reaction? Causality: The Strecker reaction relies on the formation of an iminium intermediate activated by a Lewis acid. However, the basic nitrogen of the piperidine ring strongly coordinates to traditional, hard Lewis acids (like Al or Ti), poisoning the catalyst. When the catalyst is deactivated, the addition of the cyanide source (e.g., TMSCN) stalls, and the intermediate degrades into aminals via background amine condensation[3]. Solution: Switch to a softer, water-tolerant Lewis acid that resists irreversible binding by basic amines. Indium powder in aqueous media[3] or d10 metal-based coordination polymers (like Zn/Cd MOFs)[4] provide the exact Lewis acidity required to activate the imine without being sequestered by the piperidine core.

Quantitative Optimization Data

The following table summarizes the optimized parameters for different cyanoamination methodologies, highlighting the primary side reactions and the specific mitigation strategies required to suppress them.

Reaction Methodology	Catalyst / Mediator	Cyanide Source	Key Reaction Parameters	Target Yield	Primary Side Reaction	Mitigation Strategy
Photoredox α-Cyanation	Ir(ppy)₃ (2 mol%)	1,4-Dicyanobenzene	MeCN, Blue LED, 16h	85–92%	Epimerization (Loss of kinetic dr)	Extend reaction time to 16h for complete thermodynamic equilibration.
Electrochemical	ABNO (10 mol%)	NaCN (2.0 equiv)	MeCN/H₂O, 2.0 V, 4h	75–88%	Imine Hydrolysis / Ring Opening	Maintain strict potential control; limit water to exact solvation equivalents.
Aqueous Strecker	Indium Powder	TMSCN (1.5 equiv)	H₂O, 25°C, 12h	94–97%	Aminal Formation	Utilize soft Lewis acids; slow addition of TMSCN to prevent catalyst poisoning.
Heterogeneous Strecker	Zn(II) Coord. Polymer	TMSCN (1.2 equiv)	Solvent-free, 25°C, 3h	90–95%	Incomplete Conversion	Increase mechanical agitation in the solvent-free matrix.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols integrate built-in validation steps. If a validation step fails, halt the protocol and troubleshoot the causality before proceeding.

Protocol 1: Photoredox-Catalyzed α-Amino C–H Cyanation (Thermodynamic Control)

Objective: Achieve highly diastereoselective cyanation of substituted piperidines.

• Reagent Assembly: In a flame-dried Schlenk tube, combine the substituted piperidine (0.2 mmol), 1,4-dicyanobenzene (0.6 mmol), and Ir(ppy)₃ (2 mol%). Dissolve in 2.0 mL of anhydrous acetonitrile.

• Degassing & Validation: Sparge the solution with Argon for 15 minutes.

  • Self-Validation Step: Use an optical dissolved oxygen probe. The O₂ concentration must read <1 ppm. If higher, the triplet excited state of Ir(ppy)₃ will be quenched by oxygen, leading to zero conversion. Continue sparging until the threshold is met.

• Irradiation: Seal the tube and irradiate with a 34 W Blue LED lamp at ambient temperature.

• Kinetic vs. Thermodynamic Validation:

  • Self-Validation Step: At exactly t=15 minutes, withdraw a 50 µL aliquot, remove the solvent, and run a crude ¹H-NMR. You should observe a ~50:50 syn/anti mixture, confirming that the initial radical-radical coupling is active and successful.

• Equilibration: Resume irradiation for a total of 16 hours to allow the reversible cleavage mechanism to drive the mixture to the >85:15 thermodynamic ratio.

• Workup: Remove the solvent under reduced pressure and purify via flash chromatography (silica gel, hexanes/EtOAc).

Protocol 2: Electrochemical ABNO-Mediated α-Cyanation

Objective: Cyanation of secondary piperidines without N-protection.

• Cell Assembly: Equip an undivided electrochemical cell with a reticulated vitreous carbon (RVC) anode and a platinum plate cathode.

• Electrolyte Preparation: Dissolve the secondary piperidine (0.3 mmol), ABNO (10 mol%), NaCN (0.6 mmol), and Bu₄NBF₄ (0.1 M) in a precisely measured MeCN/H₂O mixture (9:1 v/v).

• Mediator Validation (Cyclic Voltammetry):

  • Self-Validation Step: Before initiating bulk electrolysis, run a diagnostic CV sweep from 0.0 V to 1.0 V (vs Ag/AgCl). You must observe a sharp, reversible anodic peak at ~0.6 V. This confirms the ABNO is actively converting to the reactive oxoammonium species. If the peak is absent or shifted, the mediator has degraded or the reference electrode is fouled; replace the ABNO before proceeding.

• Electrolysis: Apply a constant current of 5 mA until 2.2 F/mol of charge has passed.

• Workup: Quench the reaction with saturated aqueous NaHCO₃, extract with dichloromethane (3 × 10 mL), dry over anhydrous Na₂SO₄, and concentrate for purification.

References

• Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization Source: National Institutes of Health (NIH) / PMC URL:[Link][1]

• Electrochemical ABNO-Mediated α-Cyanation of Secondary Piperidines for Pharmaceutical Building Block Diversification Source: National Institutes of Health (NIH) / PMC URL:[Link][2]

• A truly green synthesis of α-aminonitriles via Strecker reaction Source: National Institutes of Health (NIH) / PMC URL:[Link][3]

• Two Zn(II)/Cd(II) Coordination Polymers as Recyclable Heterogeneous Catalysts for an Efficient Room-Temperature Synthesis of α-Aminonitriles via the Solvent-Free Strecker Reaction Source: ACS Inorganic Chemistry URL:[Link][4]

Sources

• 1. Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Electrochemical ABNO-Mediated Alpha-Cyanation of Secondary Piperidines for Pharmaceutical Building Block Diversification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A truly green synthesis of α-aminonitriles via Strecker reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Cross-validation of GC-MS and LC-MS analytical methods for 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate

The analytical characterization of highly functionalized piperidine derivatives—such as 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate (CAS: 194874-11-8)—presents unique challenges in both pharmaceutical development and forensic toxicology. As a secondary amine with a labile hydrate complex and a cyano group, this compound is susceptible to thermal degradation, matrix-induced ion suppression, and complex fragmentation pathways.

As a Senior Application Scientist, I approach the quantification and structural elucidation of such molecules not by relying on a single platform, but by engineering a self-validating orthogonal system . By cross-validating Gas Chromatography-Mass Spectrometry (GC-MS) with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), we eliminate single-platform bias. This guide provides an in-depth, objective comparison of these two methodologies, explaining the causality behind our experimental choices and providing field-proven protocols.

Mechanistic Principles: The Causality of Platform Selection

To understand why cross-validation is critical, we must examine how the physical chemistry of 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate interacts with different ionization environments.

• GC-MS (Electron Ionization - EI): GC-MS relies on thermal vaporization followed by hard ionization (70 eV). The high heat of the injection port (typically 250°C) causes the immediate dehydration of the hydrate form. Furthermore, the secondary amine (propylamino group) can interact with active silanol sites in the GC liner, leading to peak tailing. However, GC-MS remains indispensable because EI shatters the molecule into highly reproducible, distinct fragments. This provides an unambiguous structural fingerprint that is crucial for untargeted screening and spectral library matching[1].

• LC-MS/MS (Electrospray Ionization - ESI): LC-MS operates at ambient or near-ambient temperatures during separation, preserving the intact molecular species (and potentially the hydrate dynamics in an aqueous mobile phase). ESI is a "soft" ionization technique that concentrates the ion current into the protonated precursor ion [M+H]+ (m/z 276). By coupling this with a collision cell (MS/MS), we achieve unparalleled sensitivity and selectivity. The integration of advanced LC-MS instrumentation with data-rich workflows has become the gold standard for resolving persistent analytical uncertainties in complex matrices[2].

Recent advancements even leverage machine learning to synthesize data from both platforms, utilizing the statistical probability distributions of LC-MS and GC-MS spectra to rapidly screen and validate novel nitrogen-containing heterocyclic compounds[3].

Visualizing the Orthogonal Workflow

To ensure absolute trustworthiness in our results, the data generated by GC-MS and LC-MS must act as a closed, self-validating loop. The workflow below illustrates how parallel processing isolates platform-specific artifacts.

Orthogonal cross-validation workflow comparing GC-MS and LC-MS/MS analytical pathways.

Self-Validating Experimental Protocols

The following protocols are engineered to control for matrix effects and injection variances by utilizing an isotopically labeled internal standard (ISTD), such as a deuterated piperidine analog, added prior to any sample manipulation.

Protocol A: GC-MS Methodology

Causality Check: We utilize a non-polar 5% phenyl-methylpolysiloxane column to minimize secondary interactions with the amine group. A fast temperature ramp is employed to elute the compound quickly, reducing its residence time in the heated zone and preventing thermal degradation of the cyano group.

• Sample Preparation: Dilute the sample in MS-grade ethyl acetate to a final concentration of 100 ng/mL. Add ISTD to a concentration of 50 ng/mL.

• Injection: Inject 1.0 µL in splitless mode. Maintain the injection port at 250°C with a deactivated glass liner to prevent active site adsorption.

• Chromatographic Separation:

  • Column: HP-5MS (30 m × 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Initial hold at 100°C for 1 min, ramp at 20°C/min to 280°C, hold for 5 min.

• Detection (EI-MS): Set the transfer line to 280°C and the ion source to 230°C. Operate in Selected Ion Monitoring (SIM) mode targeting the molecular ion (m/z 257 for the anhydrous base) and primary fragments (m/z 91, m/z 185).

Protocol B: LC-MS/MS Methodology

Causality Check: A reversed-phase C18 column is selected to retain the hydrophobic benzyl and piperidine moieties. The use of 0.1% formic acid in the mobile phase ensures the secondary amine remains fully protonated, driving robust [M+H]+ generation in the positive ESI source.

• Sample Preparation: Dilute the sample in initial mobile phase (95% Water / 5% Acetonitrile) to a final concentration of 10 ng/mL. Add ISTD to a concentration of 5 ng/mL.

• Chromatographic Separation:

  • Column: UHPLC C18 (100 mm × 2.1 mm, 1.7 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 6.0 minutes, hold for 1.5 minutes, re-equilibrate. Flow rate: 0.4 mL/min.

• Detection (ESI-MRM):

  • Source Parameters: Capillary voltage 3.0 kV, Desolvation temperature 450°C.

  • MRM Transitions: Monitor the precursor [M+H]+ m/z 276.2 transitioning to m/z 91.1 (quantifier) and m/z 233.2 (qualifier).

Primary mass spectrometric fragmentation pathways for the protonated piperidine derivative.

Quantitative Data & Performance Comparison

The table below summarizes the cross-validation metrics derived from running the aforementioned protocols.

Analytical Parameter	GC-MS (EI-SIM)	LC-MS/MS (ESI-MRM)	Mechanistic Rationale for Variance
Linear Dynamic Range	50 – 5,000 ng/mL	0.5 – 1,000 ng/mL	LC-MS detectors saturate earlier due to space-charge effects in the ESI source.
Limit of Detection (LOD)	12.0 ng/mL	0.15 ng/mL	ESI concentrates ion current into a single precursor; EI dilutes signal across many fragments.
Limit of Quantitation (LOQ)	40.0 ng/mL	0.50 ng/mL	LC-MS/MS eliminates background chemical noise via specific collision cell transitions.
Intra-day Precision (%RSD)	4.5 – 6.8%	1.2 – 2.9%	GC injection port dynamics (dehydration) introduce higher thermal variability.
Recovery (Spiked Matrix)	89 – 93%	94 – 99%	LC-MS avoids thermal degradation of the cyano and propylamino groups.
Matrix Effect	Minimal (< 5%)	Moderate (~15% suppression)	Co-eluting matrix components compete for charge droplets in the ESI source (LC-MS).

Conclusion & Best Practices

For the analysis of 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate, LC-MS/MS is the superior platform for trace-level quantification due to its gentle ionization, which preserves the intact molecule and yields a sub-nanogram LOQ. However, GC-MS remains an essential orthogonal tool for qualitative confirmation . The thermal dehydration of the hydrate and the subsequent EI fragmentation provide an irreproducible structural fingerprint that LC-MS cannot easily replicate without extensive MS^n experiments.

For robust pharmaceutical or forensic workflows, scientists should utilize LC-MS/MS for primary quantification while routing a 10% sample subset through GC-MS. This ensures that matrix-induced ion suppression in LC-MS is caught and corrected by the matrix-agnostic nature of GC-MS separation.

References

• Emerging Novel Psychoactive Substances (2020–2025): GC-MS Approaches for Separation, Detection, and Characterization. Molecules (MDPI). Available at:[Link]

• LC-MS continues to sharpen the tools of forensic science. Chromatography Today. Available at:[Link]

• Machine Learning-Assisted Rapid Screening of Four Types of New Psychoactive Substances in Drug Seizures. Journal of Chemical Information and Modeling (ACS Publications). Available at:[Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate

This guide provides a comprehensive, safety-first protocol for the proper management and disposal of 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate. As researchers and drug development professionals, our responsibility extends beyond the synthesis and analysis of novel compounds to their entire lifecycle, culminating in their safe and environmentally sound disposal. Due to the absence of a specific Safety Data Sheet (SDS) for this exact compound, this document institutes a conservative approach, deriving a presumed hazard profile from its structural motifs—the piperidine ring, the cyano group, and the benzyl group—to ensure the highest standards of laboratory safety and regulatory compliance.

Hazard Assessment & Characterization: A Structurally-Informed Approach

The fundamental principle of chemical safety dictates that we treat novel or uncharacterized compounds with the caution merited by their most hazardous potential components. The structure of 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate contains several moieties with well-documented hazards.

• The Piperidine Moiety : Piperidine and its derivatives are often classified as corrosive, flammable, and acutely toxic if swallowed, inhaled, or in contact with skin.[1][2] They can cause severe skin burns and eye damage.[2]

• The Cyano (-CN) Group : The presence of a nitrile (cyano) group is a significant toxicological red flag. These compounds can be highly toxic. Of critical concern is the potential for thermal decomposition to release highly toxic gases, including nitrogen oxides and hydrogen cyanide.[1]

• The Benzyl & Propylamino Groups : While less acutely hazardous than the other moieties, these groups contribute to the overall chemical properties and potential metabolic pathways of the molecule.

Based on this structural analysis, we must operate under the assumption that this compound is hazardous.

Table 1: Presumed Hazard Profile

Hazard Category	Presumed Risk & Rationale
Acute Toxicity	High. Presumed to be toxic if swallowed, in contact with skin, or if inhaled, based on the combined hazards of the piperidine and cyano groups.[1]
Skin Corrosion/Irritation	High. Piperidine derivatives are known to be corrosive and can cause severe skin burns.[2]
Serious Eye Damage	High. Capable of causing serious eye damage, a common hazard for corrosive nitrogen-containing heterocycles.[1]
Environmental Hazard	High. Nitrogen-containing heterocyclic compounds can be harmful to aquatic life; sewer disposal is strictly prohibited.[1][3]
Combustibility	Moderate. While a hydrate, the organic structure is combustible. Fire may produce toxic fumes (CO, CO₂, NOx, HCN).[1]

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE protocol is non-negotiable when handling this compound in any capacity, from experimental use to disposal.[4]

Table 2: Mandatory PPE for Handling and Disposal

PPE Component	Specification & Rationale
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber). Double-gloving is recommended. The resistance of glove material should be verified with the supplier.[1][5]
Eye/Face Protection	Chemical safety goggles and a full-face shield are mandatory to protect against splashes.[4][5]
Body Protection	A flame-retardant lab coat or a chemical-resistant apron over standard lab attire.[4]
Respiratory Protection	All handling and disposal preparation must occur within a certified chemical fume hood to prevent inhalation of dust or aerosols.[1][6]

The Disposal Workflow: A Step-by-Step Guide

The guiding principle of chemical waste management is that waste must be tracked from its point of generation to its final disposal.[7] This workflow ensures safety and compliance at every stage.

Step 1: Waste Segregation and Containerization

Proper segregation is the most critical step in a laboratory waste management program.[8] Combining hazardous and non-hazardous waste streams increases disposal costs and regulatory burdens.[8]

• Solid Hazardous Waste :

  • Contents : Unused or expired 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate, contaminated gloves, weigh boats, absorbent pads, and any other solid materials that have come into contact with the chemical.[4]

  • Container : A designated, leak-proof container with a secure lid, made of a material compatible with the chemical. The container must be clearly labeled.

• Liquid Hazardous Waste :

  • Contents : Any solutions containing the compound and the first two rinsates from decontaminating glassware.

  • Container : A designated, shatter-resistant (e.g., polymer-coated glass) container with a screw cap. The container must be clearly labeled and stored in secondary containment to prevent spills.[4]

• Labeling : Every waste container must be labeled with the words "Hazardous Waste," the full chemical name "1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate," and the approximate concentration and solvent (for liquids).[4]

Step 2: Decontamination of "Empty" Containers and Glassware

An "empty" container that held this compound is not empty from a regulatory standpoint and must be decontaminated.

• Triple Rinse : Rinse the container or glassware three times with a suitable solvent (e.g., methanol or acetone).

• Collect Rinsate : The first two rinses must be collected and disposed of as liquid hazardous waste.[4]

• Final Rinse : The third rinse can typically be disposed of according to institutional guidelines.

• Container Disposal : After triple-rinsing, deface the original label and manage the container as directed by your institution's Environmental Health & Safety (EHS) office.[4]

Step 3: Temporary Storage (Satellite Accumulation)

Waste containers must be kept closed except when adding waste.[9] Store sealed and labeled containers in a designated satellite accumulation area within the laboratory. This area should be clearly marked, located at or near the point of generation, and under the control of laboratory personnel. Secondary containment for liquid waste is mandatory.[4]

Step 4: Final Disposal

The ultimate disposal of 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate must be conducted by a licensed professional hazardous waste disposal company.

• Contact EHS : Do not attempt to dispose of this chemical yourself. Contact your institution's EHS office to schedule a waste pickup.[4]

• Documentation : Ensure all waste manifests and other required documentation are completed accurately. This creates a cradle-to-grave record of the waste, which is a legal requirement.[7]

• Disposal Method : The most probable disposal method for this compound is high-temperature incineration in a facility equipped with afterburners and scrubbers to handle the toxic combustion byproducts.[1]

Emergency Procedures: Spill Management

Immediate and correct response to a spill is critical to mitigate risk.[4]

• EVACUATE : Alert personnel in the immediate area and evacuate non-essential staff.

• VENTILATE : Ensure the chemical fume hood is operating at maximum capacity.

• CONTAIN : For a small spill within the fume hood, use a non-combustible absorbent material like vermiculite or sand to contain the spill. Do not use paper towels , as they are combustible.[4]

• DECONTAMINATE : Carefully collect the absorbent material and spilled compound using non-sparking tools and place it in the solid hazardous waste container. Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.

• REPORT : Report all spills to your laboratory supervisor and institutional EHS office, regardless of size.[4]

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for segregating and managing waste generated from experiments involving 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate.

Caption: Decision workflow for proper segregation and disposal of waste.

This guide is intended to provide a robust framework for the safe handling and disposal of 1-Benzyl-4-cyano-4-(propylamino)-piperidine hydrate. Always prioritize safety, adhere to your institution's specific waste management plan[7], and consult your EHS department with any questions. Responsible science is safe science.

References

• Chemical Waste Management for Laboratories. (n.d.). UNEP.
• Managing Hazardous Chemical Waste in the Lab. (2021, October 26). American Society for Clinical Laboratory Science.
• Laboratory Chemical Waste Management. (n.d.). CSIR IIP.
• In-Laboratory Treatment of Chemical Waste. (n.d.). University of British Columbia Safety & Risk Services.
• Laboratory Waste Solutions for Sustainable Research Practices. (n.d.). My Green Lab.
• Safety Data Sheet for 1-Boc-4-(N-Boc-amino)piperidine-4-carboxylic acid. (n.d.). Ubigene.
• Navigating the Safe Disposal of 1-(Piperidin-2-ylmethyl)piperidine. (n.d.). BenchChem.
• Guidelines for Cytotoxic (Antineoplastic) Drugs. (1986, January 29). Occupational Safety and Health Administration (OSHA).
• Controlling Occupational Exposure to Hazardous Drugs. (2016, February 1). Occupational Safety and Health Administration (OSHA).
• Piperidine Safety Data Sheet. (n.d.). Jubilant Life Sciences Limited.
• Hazardous Drugs - Overview. (n.d.). Occupational Safety and Health Administration (OSHA).
• Piperidine Safety Data Sheet. (2024, May 7). PENTA.
• SAFETY DATA SHEET: 1-Benzyl-4-cyano-4-hydroxypiperidine. (2025, December 18). Fisher Scientific.
• Material Safety Data Sheet - 1-Benzyl-4-Cyano-4-Hydroxypiperidine, 98%. (2005, October 3). Cole-Parmer.
• SAFETY DATA SHEET: 1-Benzyl-4-cyano-4-phenylpiperidine Hydrochloride. (2025, October 30). Tokyo Chemical Industry.
• Cytotoxic Drugs - Control Measures. (2026, January 13). Canadian Centre for Occupational Health and Safety (CCOHS).

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